5-(Chloromethyl)-3-(2-methylpyridin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(chloromethyl)-3-(2-methylpyridin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C9H8ClN3O/c1-6-4-7(2-3-11-6)9-12-8(5-10)14-13-9/h2-4H,5H2,1H3
• InChI Key: SOVYZWKIKIFCMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)C2=NOC(=N2)CCl
• Molecular Formula: C9H8ClN3O
• Molecular Weight: 209.63 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-oxadiazole ring and the pyridine ring would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The chloromethyl group could participate in nucleophilic substitution reactions, while the pyridine ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chloromethyl group could make the compound more polar, affecting its solubility in different solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

As with any chemical compound, handling “5-(Chloromethyl)-3-(2-methylpyridin-4-yl)-1,2,4-oxadiazole” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The study of “5-(Chloromethyl)-3-(2-methylpyridin-4-yl)-1,2,4-oxadiazole” could open up new avenues in various fields, depending on its properties and potential applications. It could be of interest in medicinal chemistry, materials science, or other areas of research.